Cas no 694-25-7 (Bicyclo[1.1.0]butane-1-carbonitrile, 3-methyl-)

• Product Name: Bicyclo[1.1.0]butane-1-carbonitrile, 3-methyl-
• CAS No: 694-25-7
• MF: C₆H₇N
• MW: 93.126481294632
• CID: 391802
• PubChem ID: 12476279
• Update Time: 2025-04-19

Bicyclo[1.1.0]butane-1-carbonitrile, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.0]butane-1-carbonitrile, 3-methyl-
• 1-methylbicyclo[1.1.0]butane-3-carbonitrile
• DTXSID30499721
• 3-methylbicyclo[1.1.0]butane-1-carbonitrile
• 694-25-7

• Inchi： 1S/C6H7N/c1-5-2-6(5,3-5)4-7/h2-3H2,1H3
• InChI Key： OWNDZBODIXJTBD-UHFFFAOYSA-N
• SMILES： N#CC12CC1(C)C2

Computed Properties

• Exact Mass: 93.05791
• Monoisotopic Mass: 93.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles